Cas no 1798489-10-7 (N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide)

• Product Name: N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide
• CAS No: 1798489-10-7
• MF: C₁₅H₁₃N₃O₄S
• MW: 331.3464
• CID: 5346233
• Update Time: 2025-11-02

N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide
• N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)furan-2-carboxamide
• N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide

• Inchi： 1S/C15H13N3O4S/c1-8-16-14(22-18-8)12-9-4-6-20-7-11(9)23-15(12)17-13(19)10-3-2-5-21-10/h2-3,5H,4,6-7H2,1H3,(H,17,19)
• InChI Key： QWEOJMZRYNIOAM-UHFFFAOYSA-N
• SMILES： S1C(=C(C2=NC(C([H])([H])[H])=NO2)C2=C1C([H])([H])OC([H])([H])C2([H])[H])N([H])C(C1=C([H])C([H])=C([H])O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 454
• XLogP3: 2.2
• Topological Polar Surface Area: 119

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrans

Additional information on N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide

N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide (CAS 1798489-10-7): A Comprehensive Overview

The compound N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide (CAS 1798489-10-7) represents an intriguing heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This furan-thienopyran-oxadiazole hybrid structure combines multiple pharmacophoric elements, making it particularly interesting for drug discovery applications. The presence of both 1,2,4-oxadiazole and thieno[2,3-c]pyran moieties suggests potential biological activity, while the furan-2-carboxamide group adds to its structural diversity.

Recent studies have shown that compounds containing 3-methyl-1,2,4-oxadiazole scaffolds exhibit remarkable stability and bioavailability, which explains the growing research interest in molecules like N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide. The thienopyran core, in particular, has been associated with various pharmacological properties, including potential CNS activity. This makes CAS 1798489-10-7 a valuable candidate for further investigation in medicinal chemistry programs.

The synthesis of N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide typically involves multi-step organic transformations, with the 1,2,4-oxadiazole ring formation being a critical step. Researchers have developed various synthetic routes to access this scaffold, with microwave-assisted synthesis emerging as an efficient method to construct the oxadiazole-thienopyran framework. The compound's molecular weight of 345.36 g/mol and specific structural features contribute to its unique physicochemical properties.

From a drug discovery perspective, the furan-carboxamide-thienopyran-oxadiazole hybrid structure presents several advantages. The furan ring can serve as a hydrogen bond acceptor, while the carboxamide group provides potential for forming crucial interactions with biological targets. These characteristics make CAS 1798489-10-7 particularly interesting for researchers exploring new therapeutic agents in areas such as neurological disorders or inflammatory conditions.

In material science applications, the conjugated system of N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide suggests potential utility in organic electronic devices. The combination of thiophene and furan heterocycles within a single molecule could lead to interesting optoelectronic properties, making this compound relevant to the growing field of organic semiconductors and photovoltaic materials.

Analytical characterization of 1798489-10-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The 3-methyl-1,2,4-oxadiazole proton appears as a distinct singlet in 1H NMR spectra, while the thienopyran protons show characteristic splitting patterns. These analytical signatures are crucial for quality control in research settings where precise compound identification is essential.

The stability profile of N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide has been investigated under various conditions. The oxadiazole ring demonstrates good thermal stability, while the furan-carboxamide moiety remains intact under physiological pH ranges. These properties contribute to the compound's potential utility in both pharmaceutical and material science applications.

Recent patent literature reveals growing interest in thienopyran-oxadiazole hybrids like CAS 1798489-10-7, particularly in therapeutic areas requiring blood-brain barrier penetration. The compound's calculated logP value and polar surface area suggest favorable pharmacokinetic properties, making it a valuable scaffold for central nervous system drug development.

From a commercial availability standpoint, N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide is typically supplied by specialty chemical manufacturers serving the pharmaceutical research community. The compound's purity specifications generally exceed 95%, with HPLC analysis being the standard quality control method. Researchers should verify the certificate of analysis when sourcing this material for sensitive applications.

The future research directions for 1798489-10-7 may include exploration of its biological activity profiles, structural modifications to enhance specific properties, and investigation of its potential in material science applications. As the pharmaceutical industry continues to seek novel heterocyclic scaffolds, compounds like this furan-thienopyran-oxadiazole hybrid will likely remain important subjects of investigation.

In conclusion, N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]furan-2-carboxamide represents a fascinating example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique combination of 1,2,4-oxadiazole, thienopyran, and furan-carboxamide moieties offers numerous possibilities for structural optimization and property modulation, making it a valuable compound for both academic and industrial research.